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Compound of Interest

Compound Name: Ethyl hypochlorite

Cat. No.: B8587251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

WARNING: Ethyl hypochlorite is a highly unstable and potentially explosive compound.

These notes are intended for experienced laboratory personnel who are fully aware of the risks

associated with handling energetic materials. A thorough risk assessment must be conducted

before any work with ethyl hypochlorite is initiated.

Introduction
Ethyl hypochlorite (C₂H₅ClO) is a reactive chemical that, while having potential applications in

organic synthesis, poses significant safety risks. It is part of the alkyl hypochlorite family of

compounds, which are known for their thermal instability and explosive nature.[1] The

information provided herein is intended to serve as a comprehensive guide to the safe

handling, use, and disposal of ethyl hypochlorite in a research and development setting.

Adherence to these protocols is critical to mitigate the risks of accidents, including violent

decomposition or explosion.

Hazard Assessment
Ethyl hypochlorite is a highly hazardous substance with the following key risks:

Explosive Instability: Ethyl hypochlorite is very unstable.[2] Its vapor can explode upon

contact with a flame or spark, or if heated rapidly.[2] The cold liquid has been reported to

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8587251?utm_src=pdf-interest
https://www.benchchem.com/product/b8587251?utm_src=pdf-body
https://www.benchchem.com/product/b8587251?utm_src=pdf-body
https://www.benchchem.com/product/b8587251?utm_src=pdf-body
https://www.icheme.org/media/9194/xxii-paper-12.pdf
https://www.benchchem.com/product/b8587251?utm_src=pdf-body
https://www.benchchem.com/product/b8587251?utm_src=pdf-body
https://www.benchchem.com/product/b8587251?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/hypochlorousacid-ethyl-ester-9-dic326923.html
https://www.guidechem.com/encyclopedia/hypochlorousacid-ethyl-ester-9-dic326923.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8587251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


explode on contact with copper.[2] Methyl hypochlorite, a related compound, has explosive

properties similar to TNT.[1]

Thermal Sensitivity: The compound is sensitive to heat and decomposes exothermically.[1]

The decomposition is autocatalytic and can be accelerated by the presence of metals,

changes in pH, and exposure to light.[1]

Shock and Friction Sensitivity: While specific data for ethyl hypochlorite is not readily

available, related compounds like methyl hypochlorite are known to be sensitive to shock.

[1] It should be assumed that ethyl hypochlorite is also shock-sensitive.

Reactivity: As a strong oxidizing agent, it can react violently with a wide range of organic and

inorganic materials.

Toxicity: When heated to decomposition, it emits toxic fumes of chlorine.[2]

Data Presentation: Properties and Hazards of Ethyl
Hypochlorite
The following table summarizes the known physical, chemical, and hazard properties of ethyl
hypochlorite.
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Property Value

Chemical Formula C₂H₅ClO

Molecular Weight 80.51 g/mol

Appearance Reported as a yellow oil.[1]

Boiling Point 30.4 °C at 760 mmHg

Density 1.015 g/cm³

Vapor Pressure 626 mmHg at 25°C

Solubility Relatively insoluble in water.[1]

Heat of Decomposition > 2100 J/g[1]

Known Hazards

- Very unstable; vapor can explode on contact

with flame or spark.[2]- Cold liquid can explode

on contact with copper.[2]- Decomposes on

heating or exposure to light.[1]- Emits toxic

fumes of chlorine upon decomposition.[2]

Incompatibilities

Light, heat, copper, and other metals.[1][2] It

should be considered incompatible with strong

acids, bases, and reducing agents.

Experimental Protocols
The following is a generalized, hypothetical protocol for the in situ generation and use of a

dilute solution of ethyl hypochlorite. This protocol should not be attempted without a prior,

site-specific risk assessment and approval from the relevant safety committee.

Objective: To generate a dilute solution of ethyl hypochlorite in an appropriate solvent for

immediate use in a subsequent reaction.

Materials:

Ethanol (anhydrous)
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Sodium hypochlorite (commercial bleach, concentration verified)

Dry ice/acetone bath

Inert solvent (e.g., a fluorinated hydrocarbon or carbon tetrachloride - NOTE: use of carbon

tetrachloride is highly restricted in many jurisdictions)

Stirring plate with temperature control and probe

Addition funnel

Three-neck round-bottom flask

Nitrogen or Argon source for inert atmosphere

Blast shield

Personal Protective Equipment (PPE):

Full-face shield and safety goggles

Flame-resistant lab coat

Blast-resistant gloves (e.g., heavy leather) over chemical-resistant inner gloves (e.g., nitrile)

Hearing protection

Access to an emergency shower and eyewash station

Protocol:

Preparation of the Reaction Setup:

Assemble the three-neck flask with a magnetic stir bar, temperature probe, and addition

funnel. The third neck should be fitted with a nitrogen/argon inlet.

Place the entire apparatus in a secondary container within a fume hood, behind a blast

shield.
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Ensure the fume hood sash is at the lowest possible working height.

Prepare a dry ice/acetone bath and place it under the flask.

Reaction Cooldown:

Charge the flask with the desired volume of anhydrous ethanol and the inert solvent.

Begin stirring and cool the solution to between -70 °C and -78 °C using the dry ice/acetone

bath. Maintain a slow, steady flow of inert gas.

Preparation of Hypochlorite Solution:

Cool the sodium hypochlorite solution in a separate ice bath to approximately 0-5 °C.

Load the chilled sodium hypochlorite solution into the addition funnel.

Slow Addition and Synthesis:

Once the ethanol solution is at the target temperature, begin the dropwise addition of the

cold sodium hypochlorite solution.

CRITICAL STEP: Monitor the internal temperature closely. Do not allow the temperature to

rise more than 2-3 °C during the addition. The addition rate must be extremely slow to

prevent localized heating and potential decomposition.

The formation of ethyl hypochlorite may be indicated by the appearance of a pale yellow

color.

In Situ Use of the Solution:

Once the addition is complete, the dilute solution of ethyl hypochlorite should be used

immediately in the next step of the synthesis.

DO NOT attempt to isolate or store the ethyl hypochlorite. The risks of explosion during

concentration or storage are extremely high.
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The substrate for the subsequent reaction should be added slowly to the cold ethyl
hypochlorite solution, again with careful temperature monitoring.

Quenching and Workup:

After the reaction is complete, the remaining ethyl hypochlorite must be quenched

before any workup.

A suitable quenching agent, such as a freshly prepared solution of sodium bisulfite, should

be added slowly to the cold reaction mixture.

Allow the mixture to slowly warm to room temperature behind the blast shield.

Waste Disposal:

All waste materials should be treated as hazardous. The quenched reaction mixture

should be disposed of according to institutional guidelines for reactive waste.

Any glassware that came into contact with ethyl hypochlorite should be rinsed with a

reducing agent solution (e.g., sodium bisulfite) before being washed.

Mandatory Visualization
The following diagram illustrates the logical workflow for the safe handling of ethyl
hypochlorite.
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Start: Propose use of
Ethyl Hypochlorite

Mandatory Risk Assessment:
- Evaluate necessity

- Review literature for hazards
- Consult with safety officer

Proceed with experiment?

Stop: Use a safer alternative

No

Prepare Engineering Controls & PPE:
- Fume hood with blast shield
- Emergency quench station

- Face shield, FR coat, dual gloves

Yes

In Situ Synthesis Protocol:
- Use dilute solutions
- Maintain T < -70 °C

- Slow, controlled addition

Continuous Temperature Monitoring
Immediate In Situ Use:

- Do NOT isolate or store
- Add substrate to cold solution

Quench Reaction:
- Add reducing agent (e.g., NaHSO₃)

- Allow to warm slowly

Waste Disposal:
- Treat all materials as hazardous

- Follow institutional protocols

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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